Cas no 63843-83-4 (1-Benzyl-4-phenylpiperidin-4-ol)

• Product Name: 1-Benzyl-4-phenylpiperidin-4-ol
• CAS No: 63843-83-4
• MF: C₁₈H₂₁NO
• MW: 267.365444898605
• CID: 510560
• PubChem ID: 97333
• Update Time: 2025-11-07

1-Benzyl-4-phenylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-4-phenylpiperidin-4-ol
• 4-Piperidinol, 4-phenyl-1-(phenylmethyl)-
• 1-Benzyl-4-hydroxy-4-phenylpiperidine
• 1-benzyl-4-phenyl-4-piperidinol
• 1-benzyl-4-phenyl-piperidin-4-ol
• 4-Piperidinol,1-benzyl-4-phenyl
• EINECS 264-512-8
• N-benzyl-4-hydroxy-4-phenylpiperidine
• 4-Piperidinol, 1-benzyl-4-phenyl-
• Oprea1_173104
• 4-phenyl-1-phenylmethyl-4-piperidinol
• FT-0698737
• MFCD00598510
• 63843-83-4
• HMS1672E06
• EN300-191780
• NSC 116051
• NCGC00245234-01
• J-504300
• NSC116051
• BDBM50210409
• BRN 0235839
• AKOS000541462
• A868011
• CHEMBL230141
• F1446-0078
• FCLMXEAPEVBCKQ-UHFFFAOYSA-N
• PD179526
• AM804182
• DTXSID60213290
• SCHEMBL1411499
• BCP13431
• NSC-116051
• 1-benzyl-4-hydroxy-4-phenyl piperidine
• Oprea1_213406
• AE-641/05503063
• STK081775
• DB-032061
• NS00035589

• MDL： MFCD00598510
• Inchi： 1S/C18H21NO/c20-18(17-9-5-2-6-10-17)11-13-19(14-12-18)15-16-7-3-1-4-8-16/h1-10,20H,11-15H2
• InChI Key： FCLMXEAPEVBCKQ-UHFFFAOYSA-N
• SMILES： OC1(C2C=CC=CC=2)CCN(CC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 267.16200
• Monoisotopic Mass: 267.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.5A^2
• XLogP3: 2.9

Experimental Properties

• Density: 1.135
• Melting Point: 107-109 ºC
• Boiling Point: 425.4°C at 760 mmHg
• Flash Point: 133.9°C
• Refractive Index: 1.611
• PSA: 23.47000
• LogP: 3.10810

1-Benzyl-4-phenylpiperidin-4-ol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on 1-Benzyl-4-phenylpiperidin-4-ol

Market Research and Analysis of 1-Benzyl-4-phenylpiperidin-4-ol (CAS No. 63843-83-4) in Chemical-Biomedical Fields

1-Benzyl-4-phenylpiperidin-4-ol, identified by the CAS number 63843-83-4, has emerged as a significant compound in the chemical-biomedical industry. This compound, characterized by its piperidine ring structure substituted with benzyl and phenyl groups, has garnered attention for its potential applications in drug development and therapeutic research.

Recent studies have highlighted the pharmacological properties of 1-Benzyl-4-phenylpiperidin-4-ol, particularly its role as a precursor or intermediate in the synthesis of bioactive molecules. Its structural features make it a valuable component in the design of drugs targeting various therapeutic areas, including pain management, neurodegenerative diseases, and inflammation.

The global market for fine chemicals and intermediates has seen a growing demand for compounds like 1-Benzyl-4-phenylpiperidin-4ol due to increasing investments in pharmaceutical R&D. Key regions driving this demand include North America, Europe, and Asia-Pacific, with emerging markets showing promising growth potential.

Suppliers specializing in fine chemicals have optimized production processes to meet the rising demand for high-purity 1-Benzyl–phenylpiperidin–ol. These processes often involve advanced purification techniques to ensure compliance with stringent regulatory standards required for pharmaceutical applications.

Market analysis indicates that the demand for 1-Benzyl–phenylpiperidin–ol is closely tied to the expansion of the specialty chemicals sector and the increasing focus on innovative drug delivery systems. Collaborations between chemical manufacturers and pharmaceutical companies are expected to further drive advancements in this field.

In conclusion, 1-Benzyl–phenylpiperidin–ol (CAS No. 63843–83–4) occupies a pivotal position in the chemical-biomedical landscape due to its versatile applications and growing market demand. As research continues to uncover new therapeutic potentials, this compound is poised to play an even more critical role in future drug development initiatives.